Cas no 1874760-70-9 (CID 130542059)

• Product Name: CID 130542059
• CAS No: 1874760-70-9
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• CID: 5275436
• Update Time: 2025-07-16

CID 130542059 Chemical and Physical Properties

Names and Identifiers

• CID 130542059
• 2-Oxiranecarbonitrile, 3-(3-chloro-4-fluorophenyl)-3-methyl-

• Inchi： 1S/C10H7ClFNO/c1-10(9(5-13)14-10)6-2-3-8(12)7(11)4-6/h2-4,9H,1H3
• InChI Key： AMTHMHLAVYJZRH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C(Cl)=C2)(C)C1C#N

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 336.8±42.0 °C(Predicted)

Additional information on CID 130542059

Recent Advances in Chemical Biology and Medicine: Insights on CID 130542059 and Compound 1874760-70-9

The chemical biology and pharmaceutical research landscape continues to evolve, with novel compounds and their applications garnering significant attention. Among these, CID 130542059 and the compound with CAS number 1874760-70-9 have emerged as subjects of recent investigations due to their potential therapeutic applications. This research briefing synthesizes the latest findings on these compounds, focusing on their mechanisms of action, biological activities, and implications for drug development.

CID 130542059, a structurally unique small molecule, has been identified as a promising candidate for modulating specific biological pathways. Recent studies highlight its role as a potent inhibitor of certain enzymatic activities, particularly those involved in inflammatory and oncogenic processes. The compound's ability to selectively target key proteins without significant off-target effects underscores its potential for therapeutic use. Preliminary in vitro and in vivo data suggest that CID 130542059 exhibits favorable pharmacokinetic properties, including good bioavailability and metabolic stability, which are critical for further development.

Compound 1874760-70-9, another molecule of interest, has been explored for its unique chemical properties and biological interactions. Recent research indicates that this compound may serve as a versatile scaffold for the design of new drugs, particularly in the context of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal receptors has been demonstrated in several preclinical models. Furthermore, structural modifications of 1874760-70-9 have yielded derivatives with enhanced efficacy and reduced toxicity, paving the way for potential clinical applications.

The methodologies employed in these studies encompass a range of advanced techniques, including high-throughput screening, X-ray crystallography, and molecular dynamics simulations. These approaches have provided detailed insights into the binding modes and interaction mechanisms of CID 130542059 and 1874760-70-9 with their respective biological targets. For instance, crystallographic data have revealed the precise atomic interactions between CID 130542059 and its target enzyme, facilitating the rational design of more potent analogs.

In terms of results, the latest findings underscore the therapeutic potential of these compounds. For CID 130542059, dose-response studies have confirmed its efficacy in reducing inflammatory markers in animal models, with minimal adverse effects. Similarly, 1874760-70-9 has shown neuroprotective effects in models of Parkinson's disease, suggesting its utility in addressing unmet medical needs. These results are supported by robust statistical analyses and reproducibility across multiple experimental setups.

Looking ahead, the implications of these findings are significant for the field of chemical biology and medicine. The development of CID 130542059 and 1874760-70-9 into clinical candidates will require further optimization and validation, including comprehensive toxicology studies and human trials. However, the current data provide a strong foundation for future research and highlight the potential of these compounds to address critical health challenges. Continued collaboration between academic and industrial researchers will be essential to translate these discoveries into tangible therapeutic solutions.

In conclusion, the latest research on CID 130542059 and 1874760-70-9 underscores their potential as innovative tools in drug discovery and development. Their unique mechanisms of action, coupled with promising preclinical data, position them as valuable candidates for further investigation. As the field advances, these compounds may pave the way for new treatments in areas such as inflammation, oncology, and neurodegenerative diseases, ultimately benefiting patients worldwide.